Cas no 2172192-09-3 (8-(trifluoromethyl)-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane)

• Product Name: 8-(trifluoromethyl)-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane
• CAS No: 2172192-09-3
• MF: C₁₂H₁₈F₃NO₂
• MW: 265.272034168243
• CID: 6006613
• PubChem ID: 165837731
• Update Time: 2025-07-17

8-(trifluoromethyl)-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 8-(trifluoromethyl)-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane
• 8-(trifluoromethyl)-2,12-dioxa-5-azadispiro[3.1.5^{6}.3^{4}]tetradecane
• 2172192-09-3
• EN300-1280057

• Inchi： 1S/C12H18F3NO2/c13-12(14,15)9-2-1-3-11(6-9)16-10(4-5-18-11)7-17-8-10/h9,16H,1-8H2
• InChI Key： DIVSBJZORBIUTF-UHFFFAOYSA-N
• SMILES： FC(C1CCCC2(C1)NC1(COC1)CCO2)(F)F

Computed Properties

• Exact Mass: 265.12896330g/mol
• Monoisotopic Mass: 265.12896330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.5Ų

Additional information on 8-(trifluoromethyl)-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane

Introduction to Compound with CAS No. 2172192-09-3 and Product Name: 8-(trifluoromethyl)-2,12-dioxa-5-azadispiro3.1.5⁶.3⁴tetradecane

The compound identified by the CAS number 2172192-09-3 and the product name 8-(trifluoromethyl)-2,12-dioxa-5-azadispiro3.1.5⁶.3⁴tetradecane represents a significant advancement in the field of medicinal chemistry and pharmacology. This spirocyclic structure, characterized by its intricate arrangement of oxygen and nitrogen atoms, has garnered considerable attention due to its unique chemical properties and potential therapeutic applications.

In recent years, the development of novel molecular architectures has been a cornerstone in the quest for more effective and selective pharmaceutical agents. The spirocyclic framework of this compound introduces a fascinating blend of rigidity and flexibility, which is often conducive to binding interactions with biological targets. Specifically, the presence of a trifluoromethyl group at the 8-position enhances lipophilicity while simultaneously influencing metabolic stability, making it an attractive feature for drug design.

The trifluoromethyl substituent is particularly noteworthy in the context of modern drug discovery. Its incorporation into molecular structures has been shown to improve pharmacokinetic profiles, including bioavailability and duration of action. This modification is widely recognized for its ability to modulate electronic properties, thereby affecting both binding affinity and metabolic resistance. The spirocyclic core itself contributes to a conformationally constrained environment, which can be exploited to achieve high specificity for biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The 8-(trifluoromethyl)-2,12-dioxa-5-azadispiro3.1.5⁶.3⁴tetradecane structure provides a versatile platform for medicinal chemists to explore diverse pharmacological activities. For instance, modifications at the 2- and 12-positions could be employed to fine-tune interactions with enzymes or receptors involved in critical biological pathways.

The stereochemistry of the spirocyclic system also plays a pivotal role in determining the compound's biological activity. The specific arrangement of oxygen and nitrogen atoms influences both solubility and binding affinity. Recent studies have demonstrated that such spirocyclic compounds can exhibit remarkable selectivity for certain enzymes or receptors, which is crucial for minimizing side effects associated with therapeutic agents.

In the realm of medicinal chemistry, computational modeling has become an indispensable tool for predicting and optimizing molecular properties. Advanced computational techniques have been employed to analyze the interaction of this compound with various biological targets. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. For example, molecular dynamics simulations have revealed that subtle changes in the trifluoromethyl group's orientation can significantly impact binding interactions.

The synthesis of complex spirocyclic structures like 8-(trifluoromethyl)-2,12-dioxa-5-azadispiro3.1.5⁶.3⁴tetradecane presents unique challenges but also offers opportunities for innovation in synthetic methodologies. Recent advances in organic synthesis have made it possible to construct such intricate molecules with greater efficiency and precision. These improvements have not only facilitated access to novel compounds but also enabled the exploration of previously inaccessible chemical space.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in materials science and nanotechnology. For instance, spirocyclic compounds have been investigated as components in organic light-emitting diodes (OLEDs) due to their ability to exhibit strong fluorescence or phosphorescence properties.

Ongoing research in this area continues to uncover new possibilities for leveraging the properties of spirocyclic structures like 8-(trifluoromethyl)-2,12-dioxa-5-azadispiro3.1.5⁶.3⁴tetradecane. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for translating these findings into tangible therapeutic benefits. As our understanding of molecular interactions deepens, so too does our ability to design compounds that are not only effective but also safe and well-tolerated by patients.

In conclusion, the compound with CAS number 2172192-09-3 represents a significant contribution to the field of medicinal chemistry. Its unique structural features, particularly the incorporation of a trifluoromethyl group within a spirocyclic framework, offer numerous opportunities for therapeutic development. As research progresses, it is likely that derivatives of 8-(trifluoromethyl)-2,12-dioxa-5-azadispiro3.1.5⁶.3⁴tetradecane will emerge as valuable tools in treating a wide range of diseases.